Cas no 3236-54-2 (1,6-Hexanediamine,2,4,4-trimethyl-)

• Product Name: 1,6-Hexanediamine,2,4,4-trimethyl-
• CAS No: 3236-54-2
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 320014
• PubChem ID: 76714
• Update Time: 2025-04-19

1,6-Hexanediamine,2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine,2,4,4-trimethyl-
• 2,4,4-trimethylhexane-1,6-diamine
• (2,4,4)-trimethylhexamethylene diamine
• 1,6-diamino-2,4,4-trimethylhexane
• 2,4,4-trimethyl-1,6-diaminohexane
• 2,4,4-trimethyl-1,6-hexanediamine
• 2,4,4-trimethylhexamethylenediamine
• AC1L2RI7
• AGN-PC-0D6BNR
• C,C,C-trimethyl-1,6-hexanediamine
• DSSTox_CID_24894
• DSSTox_GSID_44894
• DSSTox_RID_80565
• EINECS 221-793-1
• UNII-595BQ3Q70K
• 3,3,5-TRIMETHYLHEXAMETHYLENEDIAMINE
• 1,6-Hexanediamine, 2,4,4-trimethyl-
• NS00019716
• Q27261663
• MFCD00059849
• 1,6-diamino-2,4,4-trimethylhexan
• DTXSID30274136
• 2,4,4-TRIMETHYLHEXAMETHYLENE-1,6-DIAMINE
• SCHEMBL24396
• Tox21_301729
• CAS-25620-58-0
• NCGC00256149-01
• 3236-54-2
• CHEMBL3182194
• 595BQ3Q70K

• Inchi： 1S/C9H22N2/c1-8(7-11)6-9(2,3)4-5-10/h8H,4-7,10-11H2,1-3H3
• InChI Key： DPQHRXRAZHNGRU-UHFFFAOYSA-N
• SMILES： NCC(C)CC(C)(C)CCN

Computed Properties

• Exact Mass: 158.17846
• Monoisotopic Mass: 158.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1

Experimental Properties

• Density: 0.856g/cm3
• Boiling Point: 224.1ºC at 760mmHg
• Flash Point: 102.4ºC
• Refractive Index: 1.461
• PSA: 52.04
• LogP: 2.74690

1,6-Hexanediamine,2,4,4-trimethyl- Security Information

• Hazardous Material transportation number：UN 2327
• HazardClass：8
• PackingGroup：III
• Packing Group：III